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Abstract
Acetone, a volatile organic compound with the formula (CH₃)₂CO, is a widely recognized

industrial solvent and a key intermediate in chemical synthesis. Beyond its anthropogenic uses,

acetone is a significant natural product, synthesized by a variety of biological and geological

processes. This technical guide provides an in-depth exploration of the natural sources of

acetone, its distribution and fate in the environment, and the methodologies used for its

detection and quantification. The guide also details the key biochemical pathways responsible

for its production in both microorganisms and mammals. This information is critical for

researchers in environmental science, toxicology, and drug development to understand the

background levels of acetone and its metabolic significance.

Natural Sources of Acetone
Acetone is produced by a diverse range of natural sources, contributing to its ubiquitous

presence in the environment.[1][2][3]

Biogenic Production
Plants and Trees: Many plant species naturally emit acetone.[1][4][5] It has been identified in

the volatiles of plants such as onions, tomatoes, watermelon, and nectarines.[4] Trees,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1581699?utm_src=pdf-interest
https://www.atsdr.cdc.gov/toxprofiles/tp21-c5.pdf
https://en.wikipedia.org/wiki/Acetone
https://bio.libretexts.org/Bookshelves/Biochemistry/Fundamentals_of_Biochemistry_(Jakubowski_and_Flatt)/02%3A_Unit_II-_Bioenergetics_and_Metabolism/17%3A_Fatty_Acid_Catabolism/17.03%3A_Ketone_Bodies
https://www.atsdr.cdc.gov/toxprofiles/tp21-c5.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1797323/
https://en.wikipedia.org/wiki/Ketogenesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC1797323/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


including willow, aspen, birch, and various conifers, are also known sources of atmospheric

acetone.[4]

Animals: Acetone is a normal metabolic product in animals, including humans.[2][6][7] It is

one of the three ketone bodies produced during the metabolism of fatty acids, a process

known as ketogenesis.[5][8] Exhaled breath in healthy humans contains detectable levels of

acetone.[2]

Microorganisms: A variety of microbes, including bacteria and fungi, produce acetone as a

fermentation byproduct.[4] The most well-known example is the Acetone-Butanol-Ethanol

(ABE) fermentation by Clostridium acetobutylicum.[9][10]

Geogenic and Other Natural Sources
Volcanic Eruptions and Geothermal Vents: Volcanic gases are a significant natural source of

atmospheric acetone.[1][2][5]

Biomass Burning: Forest fires and the incomplete combustion of other biomass release

acetone into the atmosphere.[1][2][5]

Photochemical Oxidation: A significant portion of atmospheric acetone is formed from the

photo-oxidation of other volatile organic compounds (VOCs), such as alkanes and alkenes.

[3]

Anthropogenic Sources of Acetone
While natural sources are significant, industrial activities and consumer products are major

contributors to environmental acetone levels.

Industrial Production and Use: Acetone is a high-volume industrial chemical used as a

solvent for paints, lacquers, resins, and plastics.[1][6] Its production and use lead to

emissions into the atmosphere.

Vehicle Exhaust: Both gasoline and diesel engine exhaust contain acetone.[2][11]

Consumer Products: Many household products, including nail polish remover, paints, and

cleaning agents, contain acetone, leading to indoor air emissions.[1][2]
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Tobacco Smoke: Acetone is a component of tobacco smoke.[2][6]

Landfills: The decomposition of waste in landfills can release acetone into the air and

surrounding soil and water.[2][11]

Environmental Presence and Fate
Acetone is found in various environmental compartments, where it undergoes several transport

and degradation processes.

Atmosphere: The majority of acetone released into the environment enters the atmosphere,

where it exists primarily in the vapor phase.[12] It has an estimated atmospheric half-life of

about 22 days, being primarily removed by photolysis and reaction with hydroxyl radicals.[1]

[2]

Water: Acetone is highly soluble in water and can enter water bodies through industrial

discharges, landfill leachate, and atmospheric deposition.[4] In water, it is primarily removed

through volatilization and biodegradation by microorganisms.[4]

Soil: Acetone can be introduced to soil through spills, landfill leakage, and deposition.[4] It is

mobile in soil and can leach into groundwater.[4] Biodegradation is the primary removal

mechanism in soil.[4]

Quantitative Data on Environmental Presence
The concentration of acetone in the environment varies widely depending on the proximity to

sources. The following tables summarize typical concentrations found in different

environmental media.

Table 1: Acetone Concentration in Air
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Environment Type
Concentration
Range

Mean/Median
Concentration

Reference(s)

Outdoor Air

Remote/Rural <1 - 9.4 ppb <3 ppb [1][13][14]

Urban 1.8 - 18.5 ppb 6.9 ppb [1][14]

Industrial 0.02 - 6.0 ppb 1.2 ppb (median) [14]

Indoor Air

Residential (Non-

smoking)
1.2 - 161.4 ppb 20.8 ppb [1][15]

Residential (Smoking) 8.2 - 275.4 ppb 29.5 ppb [1][15]

Office Buildings 7.1 - 220 ppb 29 ppb (median) [15]

Table 2: Acetone Concentration in Water and Soil

Medium Location/Source Concentration Reference(s)

Water

Open Ocean
Bahamas (200m

depth)
0.35 ppb [1]

River Potomac River, VA
<40 ppb (detection

limit)
[1]

Contaminated

Groundwater
New Jersey Well 3,000 ppb [1]

Soil

Superfund Site Ohio, USA 9,484 µg/kg (mean) [16]

Superfund Site Puerto Rico 9,500 µg/kg (max) [16]

Experimental Protocols for Acetone Quantification
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Accurate quantification of acetone in environmental and biological matrices is crucial for

research and monitoring. Several standardized methods are available.

NIOSH Method 1300 for Acetone in Air
This method is designed for the determination of acetone and other ketones in workplace air.

Principle: A known volume of air is drawn through a solid sorbent tube containing coconut

shell charcoal to trap the acetone vapors. The collected acetone is then desorbed with

carbon disulfide and analyzed by gas chromatography with flame ionization detection (GC-

FID).

Sampling:

Sampler: Coconut shell charcoal tube (100 mg/50 mg sections).

Flow Rate: 0.01 to 0.2 L/min.

Volume: 0.5 to 3 L.

Analysis:

Desorption: 1 mL of carbon disulfide.

Instrumentation: Gas chromatograph with a flame ionization detector.

Column: Capillary column, such as a 10% SP-2100 or DB-1.

Key Parameters:

Desorption Efficiency: 70-87%.

Calibration: A calibration curve is prepared using standard solutions of acetone in the

desorption solvent.

EPA Method 8260B for Volatile Organic Compounds in
Water, Soil, and Waste
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This method is widely used for the quantification of volatile organic compounds, including

acetone, in various matrices.

Principle: Volatile compounds are introduced into a gas chromatograph-mass spectrometer

(GC-MS) for separation and quantification. For water samples, purge-and-trap is a common

introduction method. For solid samples, methanol extraction or headspace analysis may be

used.

Instrumentation: Gas chromatograph coupled to a mass spectrometer.

Quality Control: The method includes stringent quality control procedures, including the use

of internal standards, surrogate standards, and laboratory control samples.

Detection Limits: Method detection limits are typically in the low µg/L range for water and

µg/kg range for solids, but can vary depending on the specific instrumentation and matrix.

Biochemical Pathways of Acetone Production
Ketogenesis in Mammals
In mammals, acetone is produced in the liver as a byproduct of ketogenesis, which is the

process of breaking down fatty acids for energy, particularly during periods of fasting,

prolonged exercise, or in uncontrolled diabetes.[5][8][17]
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Caption: Mammalian ketogenesis pathway leading to acetone production.

Acetone-Butanol-Ethanol (ABE) Fermentation
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Certain species of Clostridium bacteria produce acetone through the ABE fermentation

pathway, which converts sugars into acetone, butanol, and ethanol.[9][10]
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Caption: ABE fermentation pathway for acetone production in Clostridium.

Conclusion
Acetone is a naturally occurring and anthropogenically released compound with a significant

presence in the environment. Understanding its sources, environmental fate, and the

biochemical pathways of its production is essential for a comprehensive assessment of its

environmental and physiological roles. The data and methodologies presented in this guide

provide a foundational resource for researchers and professionals in related scientific fields.

The continued study of acetone's environmental chemistry and biochemistry will further

elucidate its impact on atmospheric processes and biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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